Cas no 504-34-7 (2-aminoicosane-1,3,4-triol)

• Product Name: 2-aminoicosane-1,3,4-triol
• CAS No: 504-34-7
• MF: C₂₀H₄₃NO₃
• MW: 345.560326814651
• CID: 1567479
• Update Time: 2024-08-24

2-aminoicosane-1,3,4-triol Chemical and Physical Properties

Names and Identifiers

• 2-aminoicosane-1,3,4-triol
• 1,3,4-eicosanetriol, 2-amino-
• LogP

• Inchi： 1S/C20H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(23)20(24)18(21)17-22/h18-20,22-24H,2-17,21H2,1H3
• InChI Key： UQAUXYMLKGFKBX-UHFFFAOYSA-N
• SMILES： C(O)C(N)C(O)C(O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 345.32449

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 507.3±45.0 °C(Predicted)
• PSA: 86.71
• pka: 11.91±0.45(Predicted)